Cas no 2097978-58-8 ((1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2097978-58-8
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 4771541
• Update Time: 2025-05-21

(1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol
• (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol

• Inchi： 1S/C11H14N4O/c12-11(9-4-2-1-3-5-9)7-15-6-10(8-16)13-14-15/h1-6,11,16H,7-8,12H2
• InChI Key： KABXGXPCGSEDKL-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC(C2C=CC=CC=2)N)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: -0.6
• Topological Polar Surface Area: 77

Additional information on (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol

Comprehensive Guide to (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2097978-58-8)

(1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol is a specialized organic compound with the CAS number 2097978-58-8. This molecule features a unique structure combining a 1,2,3-triazole ring, a phenyl group, and an aminoethanol moiety, making it valuable in pharmaceutical and biochemical research. Its molecular formula is C₁₁H₁₄N₄O, and it has garnered attention for its potential applications in drug discovery and material science.

The compound's 1,2,3-triazole core is particularly noteworthy due to its stability and ability to participate in click chemistry reactions, a popular topic in modern synthetic chemistry. Researchers are exploring its utility in designing bioactive molecules, especially in the context of antimicrobial agents and enzyme inhibitors. The presence of the hydroxymethyl group further enhances its reactivity, allowing for diverse derivatization possibilities.

In recent years, (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol has been studied for its role in medicinal chemistry. Its structural features mimic those found in several FDA-approved drugs, making it a candidate for lead optimization in drug development pipelines. The amino group and aromatic ring contribute to its potential interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases.

From a synthetic chemistry perspective, this compound serves as a versatile building block. Its CAS 2097978-58-8 identifier is frequently searched in academic and industrial databases, reflecting its growing importance. The molecule can be synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry method. This reaction is favored for its high yield, mild conditions, and compatibility with diverse functional groups.

The pharmacokinetic properties of (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol are also under investigation. Early studies suggest moderate water solubility due to its polar hydroxyl group, which could influence its drug-likeness and ADME profile (Absorption, Distribution, Metabolism, Excretion). These characteristics are critical for researchers developing orally bioavailable therapeutics.

Beyond pharmaceuticals, this compound has potential in material science. Its triazole ring can form stable complexes with metals, making it useful for designing catalysts or coordination polymers. The hydroxymethyl group also allows for polymerization or grafting onto surfaces, expanding its applications in nanotechnology and coatings.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS 2097978-58-8. Solvent-free reactions and biocatalytic methods are being tested to reduce waste and energy consumption. This aligns with global trends toward sustainable chemical production, a hot topic in both academic and industrial settings.

The commercial availability of (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol has increased in recent years, with suppliers listing it under its CAS number 2097978-58-8. Pricing and purity data are commonly searched by buyers, reflecting its demand in research laboratories worldwide. Proper storage recommendations typically include protection from moisture and light to maintain stability.

Analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its identity and purity, which are crucial for reproducible research. The 1,2,3-triazole proton typically appears as a distinctive singlet in ¹H NMR spectra, serving as a diagnostic marker.

Future research directions for (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol may include computational studies to predict its molecular interactions or toxicity profiles. The integration of AI in drug discovery could accelerate its evaluation as a therapeutic scaffold. Additionally, its potential in diagnostic imaging or theranostic applications warrants exploration.

For researchers working with this compound, safety data sheets provide essential handling information. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. The compound's amino and hydroxyl groups make it capable of hydrogen bonding, influencing its physical properties and handling requirements.

In summary, (1-(2-Amino-2-phenylethyl)-1H-1,2,3-triazol-4-yl)methanol (CAS 2097978-58-8) represents an intriguing intersection of medicinal chemistry, materials science, and synthetic methodology. Its unique structure and versatile reactivity position it as a valuable tool for scientists across multiple disciplines. As research progresses, new applications for this triazole-containing compound will likely emerge, further solidifying its importance in modern chemistry.